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Introduction

Obefazimod (ABX464) is an investigational oral small molecule that has demonstrated a novel
mechanism of action in modulating inflammatory responses.[1][2] It selectively enhances the
expression of microRNA-124 (miR-124), a key regulator of inflammation.[3][4] Upregulation of
miR-124 by Obefazimod leads to a reduction in pro-inflammatory cytokines and chemokines,
such as IL-6, IL-17, and TNF-a, offering a promising therapeutic strategy for chronic
inflammatory diseases like ulcerative colitis and rheumatoid arthritis.[3][5][6] These application
notes provide detailed protocols for researchers to accurately quantify the expression levels of
miR-124 in biological samples following treatment with Obefazimod.

Mechanism of Action: Obefazimod and miR-124
Upregulation

Obefazimod's unique mechanism of action involves its binding to the nuclear Cap Binding
Complex (CBC), which is composed of CBP20 and CBP80 subunits.[7] This binding enhances
the interaction between the CBC and ARS2, a key factor in microRNA biogenesis.[7] This
stabilized complex facilitates the selective splicing of a long non-coding RNA to generate
mature, functional miR-124.[3][8] The increased levels of miR-124 then exert their anti-
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inflammatory effects by targeting and downregulating the translation of various pro-
inflammatory messenger RNAs (MRNAS).[3][9]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://ir.abivax.com/news-releases/news-release-details/abivax-publishes-novel-data-respect-obefazimods-anti/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2148283/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Enhanced

) Cap Binding Complex | ___ Interaction =~
Obefazimod (CBP20/CBPS0)

¥

mature miR-124 TTTTTTTTTT T

Export

Promotes Splicing Long non-coding RNA

pre-miR-124

Binds to 3' UTR

Pro-inflammatory mRNA
(e.g., IL-6, TNF-a)

mature miR-124

Pro-inflammatory Proteins

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start: Cell Culture

Obefazimod Treatment
(and Vehicle Control)

Cell Harvesting

Total RNA Extraction
(including miRNA)

RNA Quality & Quantity
Check (NanoDrop)

Reverse Transcription
(miR-124 specific)
Quantitative PCR
(qRT-PCR)

Data Analysis
(Relative Quantification)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b605113?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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